Cas no 1360899-43-9 (7-Amino-4-chloro-1H-benzimidazole)

• Product Name: 7-Amino-4-chloro-1H-benzimidazole
• CAS No: 1360899-43-9
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 4826038
• Update Time: 2025-06-15

7-Amino-4-chloro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Amino-4-chloro-1H-benzimidazole

• Inchi： 1S/C7H6ClN3/c8-4-1-2-5(9)7-6(4)10-3-11-7/h1-3H,9H2,(H,10,11)
• InChI Key： PGGOUGXXKSXHMV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1N=CN2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7

Additional information on 7-Amino-4-chloro-1H-benzimidazole

Comprehensive Overview of 7-Amino-4-chloro-1H-benzimidazole (CAS No. 1360899-43-9): Properties, Applications, and Research Insights

7-Amino-4-chloro-1H-benzimidazole (CAS No. 1360899-43-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The benzimidazole core, augmented by amino and chloro substituents, makes this molecule a versatile intermediate for synthesizing biologically active compounds. Researchers frequently explore its potential in drug discovery, particularly for targeting enzyme inhibition and modulating cellular pathways.

One of the most searched questions about 7-Amino-4-chloro-1H-benzimidazole revolves around its synthetic applications. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics. The compound’s CAS number 1360899-43-9 is often queried in chemical databases, underscoring its relevance in high-throughput screening and medicinal chemistry workflows.

From an industrial perspective, the stability and reactivity of 7-Amino-4-chloro-1H-benzimidazole make it valuable for optimizing reaction yields in multi-step syntheses. Its chloro and amino functional groups allow for selective modifications, a feature highly sought after in custom synthesis projects. This adaptability resonates with trends in personalized medicine and precision agriculture, where tailored molecular designs are critical.

Environmental and safety profiles of CAS 1360899-43-9 are also frequently discussed. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in Material Safety Data Sheets (MSDS). Researchers often search for "green synthesis methods for benzimidazole derivatives," reflecting the shift toward sustainable chemistry practices.

In summary, 7-Amino-4-chloro-1H-benzimidazole exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, material science, and beyond, making it a compound of enduring interest in both academic and industrial settings.